Cas no 79769-56-5 (1H,7H-Pyrazolo(1,2-a)pyrazole-1,7-dione)
79769-56-5 structure
Product Name:1H,7H-Pyrazolo(1,2-a)pyrazole-1,7-dione
CAS No:79769-56-5
MF:C6H4N2O2
MW:136.108160972595
CID:2802462
PubChem ID:13017386
Update Time:2025-04-21
1H,7H-Pyrazolo(1,2-a)pyrazole-1,7-dione Chemical and Physical Properties
Names and Identifiers
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- M4U7HN57SZ
- SCHEMBL20398980
- 1H,7H-Pyrazolo[1,2-a]pyrazole-1,7-dione
- Q4913704
- UNII-M4U7HN57SZ
- DTXSID30515298
- Pyrazolo(1,2-a)pyrazole-3,5-dione
- 79769-56-5
- 1H,7H-Pyrazolo(1,2-a)pyrazole-1,7-dione
-
- Inchi: 1S/C6H4N2O2/c9-5-1-3-7-4-2-6(10)8(5)7/h1-4H
- InChI Key: DOYVLWSSQKOKHQ-UHFFFAOYSA-N
- SMILES: O=C1C=CN2C=CC(N21)=O
Computed Properties
- Exact Mass: 136.027277375g/mol
- Monoisotopic Mass: 136.027277375g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 40.6Ų
1H,7H-Pyrazolo(1,2-a)pyrazole-1,7-dione Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
79769-56-5 (1H,7H-Pyrazolo(1,2-a)pyrazole-1,7-dione) Related Products
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